5-(4-Chloro-3-fluorophenyl)-2-furoic acid

• IUPAC Name: 5-(4-chloro-3-fluorophenyl)furan-2-carboxylic acid
• InChI: InChI=1S/C11H6ClFO3/c12-7-2-1-6(5-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
• InChI Key: MDDXHTQNUWCZAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC=C(O2)C(=O)O)F)Cl
• Molecular Formula: C11H6ClFO3
• DSSTOX Substance ID: DTXSID801218030
• Molecular Weight: 240.61 g/mol
• CAS RN: 893734-58-2

Description

The compound “5-(4-Chloro-3-fluorophenyl)-2-furoic acid” appears to be a furoic acid derivative. Furoic acids are organic compounds containing a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom, and a carboxylic acid group (-COOH). The “5-(4-Chloro-3-fluorophenyl)” part suggests a phenyl (benzene) ring substituted with chlorine and fluorine atoms is attached to the furan ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable 2-furoic acid derivative with a 4-chloro-3-fluorophenyl moiety under suitable conditions. The exact method would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure would consist of a furan ring attached to a phenyl ring via a single bond. The phenyl ring would have chlorine and fluorine substituents. The furan ring would have a carboxylic acid group.

Chemical Reactions Analysis

As an aromatic compound with a carboxylic acid group, this compound could potentially undergo a variety of chemical reactions. These could include electrophilic aromatic substitution reactions on the phenyl ring, and reactions of the carboxylic acid group such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. As an aromatic compound with polar groups, it would likely be relatively stable and have a high boiling point. The presence of the carboxylic acid group could make it somewhat soluble in water.

Safety And Hazards

Without specific information, it’s difficult to predict the safety and hazards of this compound. However, like all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The potential uses and future directions for this compound would depend on its properties and the context in which it’s being studied. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic organic chemistry.

Please note that this is a general analysis based on the structure of the compound. For a more detailed and accurate analysis, specific experimental data and studies would be needed.